Cas no 262856-94-0 (Benzyl-[6-(4-phenylbutoxy)hexyl]azanium;bromide)

• Product Name: Benzyl-[6-(4-phenylbutoxy)hexyl]azanium;bromide
• CAS No: 262856-94-0
• MF: C₂₃H₃₄BrNO
• MW: 420.426166057587
• CID: 5616296
• PubChem ID: 122169324
• Update Time: 2023-09-05

Benzyl-[6-(4-phenylbutoxy)hexyl]azanium;bromide Chemical and Physical Properties

Names and Identifiers

• Benzyl-[6-(4-phenylbutoxy)hexyl]azanium;bromide
• 262856-94-0
• Benzenemethanamine, N-[6-(4-phenylbutoxy)hexyl]-, hydrobromide (1:1)

• Inchi： 1S/C23H33NO.BrH/c1(10-18-24-21-23-16-7-4-8-17-23)2-11-19-25-20-12-9-15-22-13-5-3-6-14-22;/h3-8,13-14,16-17,24H,1-2,9-12,15,18-21H2;1H
• InChI Key： OUAYLCUKLZVMPS-UHFFFAOYSA-N
• SMILES： [Br-].O(CCCCC1C=CC=CC=1)CCCCCC[NH2+]CC1C=CC=CC=1

Computed Properties

• Exact Mass: 419.18238g/mol
• Monoisotopic Mass: 419.18238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 14
• Complexity: 282
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8Ų